Cas no 1806800-56-5 (Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate
• CAS No: 1806800-56-5
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4852167
• Update Time: 2025-06-27

Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate

• Inchi： 1S/C11H13F2NO4/c1-4-18-11(15)7-8(10(12)13)14-5-6(16-2)9(7)17-3/h5,10H,4H2,1-3H3
• InChI Key： YDDKMEAJYGANAR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate, with the CAS number 1806800-56-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural features and potential applications in various industries. The molecule consists of a pyridine ring substituted with a difluoromethyl group at position 2, methoxy groups at positions 4 and 5, and an ethyl ester group at position 3. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution reactions to introduce the difluoromethyl and methoxy groups. The final step involves esterification to attach the ethyl group. This multi-step synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate in the development of new materials for electronic applications. Researchers have explored its use as a precursor for organic semiconductors, where its electron-withdrawing groups enhance charge transport properties. Additionally, the compound has shown promise in catalytic applications, particularly in asymmetric catalysis, due to its ability to stabilize transition metal complexes.

In terms of biological activity, Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate has been investigated for its potential as an agrochemical. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for herbicide development. Furthermore, preliminary studies suggest that the compound may exhibit antimicrobial properties, opening avenues for its use in pharmaceutical applications.

The chemical stability of Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate under various environmental conditions is another area of active research. Its resistance to photodegradation and thermal decomposition makes it suitable for outdoor applications, such as in coatings and polymers. However, further studies are required to fully understand its long-term stability and environmental impact.

From an analytical standpoint, Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate can be characterized using a variety of techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and substituent positions. Mass spectrometry (MS) is useful for determining the molecular weight and confirming the presence of specific functional groups. Additionally, X-ray crystallography can be employed to determine the three-dimensional arrangement of atoms in the crystal lattice.

The integration of computational chemistry methods has further enhanced our understanding of Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate's properties. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity under different conditions. These computational insights complement experimental data and provide valuable guidance for optimizing synthesis routes and exploring new applications.

In conclusion, Ethyl 2-(difluoromethyl)-4,5-dimethoxypyridine-3-carboxylate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for research in materials science, agriculture, and medicine. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.